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Compound of Interest

Compound Name: Phosalone

Cat. No.: B1677705 Get Quote

The following guide provides essential safety and logistical information for the proper handling

and disposal of phosalone in a research environment. Adherence to these procedures is

critical for ensuring personnel safety and environmental protection. Phosalone is an

organophosphate insecticide and acaricide that acts as a cholinesterase inhibitor.[1][2] It is

highly toxic, particularly to aquatic organisms, and requires careful management as a

hazardous waste.[1][3]

Immediate Safety and Hazard Information
Before handling phosalone, it is imperative to be aware of its chemical properties and

associated hazards. This substance should be managed with stringent safety protocols in a

controlled laboratory setting.

Table 1: Chemical and Physical Properties of Phosalone
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Property Value Reference

Chemical Formula C₁₂H₁₅ClNO₄PS₂ [1][2]

Molecular Mass 367.8 g/mol [1][4]

Appearance
Colorless or white crystals with

a garlic-like odor
[1][4]

Melting Point 47.5-48°C [1][2]

Solubility in Water 0.0003 g/100ml (very poor) [1]

| Flash Point | 100°C (closed cup) |[1] |

Table 2: Key Hazards of Phosalone

Hazard Type Description Reference

Acute Toxicity

Can be absorbed via
inhalation, skin contact,
and ingestion. Acts as a
cholinesterase inhibitor,
potentially causing
convulsions, respiratory
depression, and death.
Effects may be delayed.

[1][2]

Chemical Hazards

Decomposes on heating to

produce toxic and corrosive

fumes, including hydrogen

chloride, nitrogen oxides,

phosphorus oxides, and sulfur

oxides. Incompatible with

alkaline materials.

[1][4][5]

Irritation

Mildly irritating to the eyes and

skin. Prolonged contact may

cause skin sensitization.

[1]
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| Environmental | Very toxic to aquatic organisms. Great care must be taken to avoid any

release into the environment. |[1][3] |

Operational and Disposal Plan
The primary and recommended method for disposing of phosalone and phosalone-

contaminated waste is through a licensed hazardous waste disposal facility.[6] Never pour

phosalone waste down the drain or dispose of it with regular trash.[7]

Step 1: Segregation and Labeling
Segregate Waste: Designate a specific, clearly marked waste container for all phosalone-

related materials. This includes:

Unused or expired pure phosalone.

Contaminated personal protective equipment (PPE) such as gloves and lab coats.

Contaminated lab supplies (e.g., pipette tips, weighing boats, contaminated glassware).

Rinsate from cleaning contaminated equipment.

Labeling: The waste container must be sealed and clearly labeled as "Hazardous Waste:

Phosalone" and include the appropriate hazard symbols.

Step 2: Spill Management
In case of a spill, immediate and appropriate action is required:

Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure

adequate ventilation.

Personal Protection: Wear complete protective clothing, including a self-contained breathing

apparatus, chemical-resistant gloves, and safety goggles.[1]

Containment:

For solid spills, prevent the dispersion of dust. If appropriate, moisten the material slightly

to prevent it from becoming airborne.[1]
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Sweep the spilled substance into a covered, sealable container for hazardous waste.[1]

Collection: Carefully collect the remaining material using an absorbent material like clay.

Decontamination: Clean the spill area thoroughly.

Disposal: Store the collected waste in the designated hazardous waste container for

professional disposal.

Step 3: Disposal of Unused Phosalone
Unused or unwanted phosalone must be treated as hazardous waste.

Packaging: Ensure the chemical is in its original, sealed container if possible. If not, place it

in a compatible, sealed, and clearly labeled secondary container.

Storage: Store the waste in a designated, secure, well-ventilated area, away from

incompatible materials (especially alkaline substances) and heat sources.[1][4] The storage

area should not have drain or sewer access.[1]

Arranging Disposal: Contact your institution's Environmental Health and Safety (EHS) office

or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.[8]

Experimental Protocol: Decontamination of Labware
Glassware and equipment contaminated with phosalone must be decontaminated before

reuse or disposal. Triple rinsing is a standard procedure for this purpose.[7][9]

Protocol: Triple Rinsing of Phosalone-Contaminated
Containers

Initial Drain: Empty the container completely into the appropriate hazardous waste stream.

Allow it to drain for an additional 30 seconds after the flow has been reduced to drops.[9]

First Rinse: Add a suitable solvent (e.g., acetone or hexane, followed by water) until the

container is approximately 20-25% full.[9][10] Securely cap the container.
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Agitation: Vigorously shake or agitate the container for at least 30 seconds to ensure the

solvent contacts all interior surfaces.[9]

Collect Rinsate: Pour the rinsate into a designated "Hazardous Waste: Phosalone Rinsate"

container. Allow the container to drain for another 30 seconds.[9]

Repeat: Repeat steps 2 through 4 two more times.[9]

Final Disposal: After the third rinse, the container can be managed for disposal. Puncture the

container to prevent reuse.[6] Dispose of it according to your institution's guidelines for

decontaminated labware, which may include disposal as solid waste or recycling if a specific

program is available.[7]

Chemical Deactivation (Hydrolysis)
Phosalone is known to be readily hydrolyzed in an alkaline medium, breaking down into 6-

chlorobenzoxazolone, formaldehyde, and diethyl phosphorodithioate.[5] While this presents a

potential chemical deactivation method, a detailed, validated laboratory protocol for disposal

purposes is not readily available in published guidelines. Attempting chemical deactivation

without a validated procedure can be hazardous. Therefore, the recommended and safest

course of action is to dispose of phosalone waste through a professional hazardous waste

service.

Logical Workflow for Phosalone Disposal
The following diagram illustrates the decision-making process for the proper management and

disposal of phosalone waste in a laboratory setting.
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Caption: Workflow for the safe handling and disposal of phosalone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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